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Compound of Interest

Compound Name: Methacrylic acid

Cat. No.: B1676352

An In-depth Technical Guide to the Physical and Chemical Properties of Methacrylic Acid

Methacrylic acid (MAA), systematically named 2-methylprop-2-enoic acid, is an organic
compound with the formula CH2=C(CH3)COzH.[1] It is a colorless, viscous liquid with a
characteristic acrid and repulsive odor.[1][2][3] This a,B-unsaturated monocarboxylic acid is a
crucial monomer produced on a large scale for the synthesis of its esters, most notably methyl
methacrylate (MMA), and polymers like poly(methyl methacrylate) (PMMA).[1][2] It is soluble in
warm water and miscible with most organic solvents.[1][2] Methacrylic acid also occurs
naturally in small quantities in the oil of Roman chamomile.[2][3]

Physical Properties

The physical characteristics of methacrylic acid are summarized in the table below, providing
key data for handling, storage, and application in research and industrial settings.
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Property Value
Molecular Formula C4HeO2
Molecular Weight 86.09 g/mol
Clear, colorless liquid or low-melting solid.[2][3]
Appearance
[4]
Odor Acrid, pungent, repulsive.[1][2][3][4]
Density 1.015 g/cm3 at 20-25°C.[1][3][5][€]

Melting/Freezing Point

14 to 16°C (57 to 61°F).[1][2][3][5][6]

Boiling Point

161 to 163°C (322 to 325°F) at 760 mmHg.[1][3]
[51[6]

Solubility in Water

9% (9800 mg/L) at 20-25°C; soluble in warm
water.[1][7]

Miscible with most organic solvents, including

Miscibility

ethanol and ether.[1][2][8]

4.65.[4] This indicates it will exist predominantly
pKa in its anionic form in environmental conditions

(PH 5-9).[4]

Vapor Pressure

0.7 - 1 mmHg at 20°C.[1][2][3]

Vapor Density (Air=1)

2.97.[4][9] Vapors are heavier than air.[3][4][9]

Flash Point 67 to 77.2°C (152.6 to 171°F).[1][5][7][9][10]
Autoignition Temperature 400°C (752°F).[71[9][11]

Refractive Index (n20/D) 1.431.[2][6]

Viscosity 1.34 cP at 25°C.[5]

Chemical Properties and Reactivity

Methacrylic acid's chemical behavior is dictated by the presence of two key functional groups:
the carboxylic acid group and the carbon-carbon double bond. This makes it a versatile
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chemical intermediate.

Reactivity and Key Reactions

a,B-Unsaturated Carboxylic Acid Reactions: As an a,3-unsaturated acid, methacrylic acid
undergoes reactions typical of this class. These include Diels-Alder reactions with dienes
and Michael additions.[1][8] It can be reduced by sodium amalgam to isobutyric acid.[1]

Carboxylic Acid Reactions: The carboxylic acid group readily undergoes esterification. Esters
are typically formed through acid-catalyzed condensation with alcohols, alkylation with
specific alkenes, or transesterification.[1][8]

Polymerization: Methacrylic acid readily undergoes polymerization.[2] This reaction is
exothermic and can be initiated by heat, contamination, or free-radical catalysts like
azobisisobutyronitrile (AIBN).[1][2] Uncontrolled polymerization, especially in a closed
container, can be violent and lead to rupture due to the exothermic nature of the reaction.[2]
[4][9] To prevent spontaneous polymerization during storage and transport, inhibitors such as
hydroquinone (HQ) or its monomethyl ether (MEHQ) are added.[2][12] Dissolved oxygen is
essential for these inhibitors to function effectively.[12]

Hazards and Safety

Corrosivity: Methacrylic acid is corrosive to metals and biological tissues.[2][4][9] Direct
contact can cause severe skin burns and eye damage, potentially leading to blindness.[8]
[11][13]

Flammaubility: It is a combustible liquid and its vapors can form explosive mixtures with air.[2]
[9][13]

Reactivity Hazards: The most significant hazard is its tendency to undergo uncontrolled and
rapid polymerization, which can be explosive.[9][12][13] Freezing should be avoided as it can
lead to inhibitor separation, creating localized regions of pure monomer that can polymerize
hazardously upon thawing.[12]

Experimental Protocols
Industrial Synthesis of Methacrylic Acid
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A prevalent industrial method for synthesizing methacrylic acid starts with acetone
cyanohydrin. The process involves the following key steps:

e Acetone is reacted with hydrogen cyanide to produce acetone cyanohydrin.[2][14]

e The acetone cyanohydrin is then treated with concentrated sulfuric acid, which converts it to
methacrylamide sulfate.[1][2][14]

e This intermediate is subsequently hydrolyzed with water to yield methacrylic acid.[1][14][15]

An alternative route involves the two-stage oxidation of isobutylene or tert-butanol, which first
produces methacrolein, followed by oxidation to methacrylic acid.[1][3]

Determination of pKa by Potentiometric Titration

While specific cited protocols were not available, a general experimental methodology for
determining the pKa of an acid like methacrylic acid using potentiometric titration is as
follows:

e Preparation: A standard solution of a strong base (e.g., 0.1 M NaOH) is prepared and
standardized. A solution of methacrylic acid of known concentration (e.g., 0.1 M) is
prepared in deionized water.

 Titration Setup: The methacrylic acid solution is placed in a beaker with a magnetic stirrer.
A calibrated pH electrode is immersed in the solution. The standardized NaOH solution is
placed in a burette.

« Titration Process: The NaOH solution is added to the methacrylic acid solution in small,
precise increments. After each addition, the solution is stirred to ensure homogeneity, and
the pH is recorded once the reading stabilizes.

o Data Analysis: The recorded pH values are plotted against the volume of NaOH added. The
equivalence point (the point of inflection on the titration curve) is determined.

e pKa Calculation: The pKa is equal to the pH at the half-equivalence point (the point where
half of the acid has been neutralized by the base).
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NMR spectroscopy can also be utilized to determine pKa values by monitoring the chemical
shifts of specific nuclei as a function of pH.[16][17]

Purification and Inhibitor Removal

For applications requiring high-purity monomer, such as controlled polymerization studies, the
removal of inhibitors is necessary. This can be achieved through methods like extraction or
distillation.[18] Care must be taken during these processes to avoid initiating polymerization.

Visualizations

Chemical Structure of Methacrylic Acid

Key Reactive Sites

C=C Double Bond Carboxylic Acid Group
(Polymerization, Michael Addition) (Esterification)

Click to download full resolution via product page

Caption: 2D structure and key reactive sites of methacrylic acid.
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Industrial Synthesis of Methacrylic Acid
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Caption: Workflow for the industrial synthesis of methacrylic acid.
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Caption: Factors influencing the polymerization of methacrylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1676352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676352?utm_src=pdf-body
https://www.benchchem.com/product/b1676352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676352?utm_src=pdf-body
https://www.benchchem.com/product/b1676352?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Methacrylic acid - Wikipedia [en.wikipedia.org]

e 2. Methacrylic acid | 79-41-4 [chemicalbook.com]

e 3. MAA (METHACRYLIC ACID) - Ataman Kimya [atamanchemicals.com]

e 4. Methacrylic Acid | C4H602 | CID 4093 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. jamorin.com [jamorin.com]

e 6. Best Methacrylic acid (2-Methyl-2-propenoic acid) factory and suppliers | PTG
[ptgchemical.com]

e 7. Methacrylic Acid — Methacrylate Producers Association, Inc. [mpausa.org]

e 8. chemcess.com [chemcess.com]

e 9. METHACRYLIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 10. casewayproducts.com [casewayproducts.com]

e 11. ayersintl.com [ayersintl.com]

e 12. mcc-methacrylates.com [mcc-methacrylates.com]

e 13. nj.gov [nj.gov]

e 14. Methacrylic acid synthesis - chemicalbook [chemicalbook.com]

e 15. US20140051886A1 - Process for preparing methacrylic acid - Google Patents
[patents.google.com]

e 16. View of Determination of pKa Values for Acrylic, Methacrylic and Itaconic Acids by 1H
and 13C NMR in Deuterated Water [lifescienceglobal.com]

e 17. researchgate.net [researchgate.net]
o 18. Poly(methacrylic acid) - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [what are the physical and chemical properties of
methacrylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676352#what-are-the-physical-and-chemical-
properties-of-methacrylic-acid]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Methacrylic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9240023.htm
https://www.atamanchemicals.com/maa-methacrylic-acid_u27648/
https://pubchem.ncbi.nlm.nih.gov/compound/Methacrylic-Acid
https://jamorin.com/products/methacrylic-acid-maa/
https://www.ptgchemical.com/methacrylic-acid-product/
https://www.ptgchemical.com/methacrylic-acid-product/
https://www.mpausa.org/methyl-methacrylate/methacrylic-acid
https://chemcess.com/methacrylic-acid-properties-production-and-uses/
https://cameochemicals.noaa.gov/chemical/3869
https://casewayproducts.com/methacrylic-acid/
https://www.ayersintl.com/wp-content/uploads/2011/08/MSDS-methacrylic-acid.pdf
https://mcc-methacrylates.com/wp-content/uploads/2021/09/Methacrylic-Acid-Safe-Handling-Guide.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1199.pdf
https://www.chemicalbook.com/synthesis/methacrylic-acid.htm
https://patents.google.com/patent/US20140051886A1/en
https://patents.google.com/patent/US20140051886A1/en
https://lifescienceglobal.com/pms/index.php/JASCM/article/view/2778/1635
https://lifescienceglobal.com/pms/index.php/JASCM/article/view/2778/1635
https://www.researchgate.net/publication/276385046_Determination_of_pKa_Values_for_Acrylic_Methacrylic_and_Itaconic_Acids_by_1H_and_13C_NMR_in_Deuterated_Water
https://en.wikipedia.org/wiki/Poly(methacrylic_acid)
https://www.benchchem.com/product/b1676352#what-are-the-physical-and-chemical-properties-of-methacrylic-acid
https://www.benchchem.com/product/b1676352#what-are-the-physical-and-chemical-properties-of-methacrylic-acid
https://www.benchchem.com/product/b1676352#what-are-the-physical-and-chemical-properties-of-methacrylic-acid
https://www.benchchem.com/product/b1676352#what-are-the-physical-and-chemical-properties-of-methacrylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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